Cas no 894779-69-2 (1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ylmethanamine)

1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ylmethanamine structure
894779-69-2 structure
Product Name:1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ylmethanamine
CAS No:894779-69-2
MF:C6H8F3N3
MW:179.1430311203
CID:1083733
PubChem ID:59818031
Update Time:2025-04-20

1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-5-(trifluoromethyl)-1H-Pyrazole-4-methanamine
    • [1-methyl-5-(trifluoromethyl)pyrazol-4-yl]methanamine
    • 1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ylmethanamine
    • EN300-113524
    • CHEMBL4564234
    • CS-0300521
    • 894779-69-2
    • {[1-Methyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]methyl}amine
    • (1-Methyl-5-(trifluoromethyl)-1H-pyrazol-4-yl)methanamine
    • SCHEMBL4924021
    • [1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]methanamine
    • Z1255421790
    • AKOS014315693
    • MDL: MFCD16620676
    • Inchi: 1S/C6H8F3N3/c1-12-5(6(7,8)9)4(2-10)3-11-12/h3H,2,10H2,1H3
    • InChI Key: RGUPLHDFRSTMGI-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C=NN1C)CN)(F)F

Computed Properties

  • Exact Mass: 179.06703175g/mol
  • Monoisotopic Mass: 179.06703175g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 43.8Ų

1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ylmethanamine Pricemore >>

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